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Compound of Interest

Compound Name: Diethyl isobutylmalonate

Cat. No.: B158218

An In-depth Technical Guide to the Safety and Handling of Diethyl Isobutylmalonate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and emergency
procedures for diethyl isobutylmalonate (CAS No. 10203-58-4). The information is compiled
from safety data sheets and chemical databases to ensure researchers can work with this
compound safely and effectively.

Chemical Identification and Properties

Diethyl isobutylmalonate is a branched-chain malonate ester primarily used as an
intermediate in pharmaceutical synthesis.[1]

Table 1: Chemical and Physical Properties of Diethyl Isobutylmalonate
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Property Value Source(s)
diethyl 2-(2-

IUPAC Name _ [2]
methylpropyl)propanedioate

CAS Number 10203-58-4 [2][3][4]

Molecular Formula C11H2004 [1112]14]

Molecular Weight 216.27 g/mol [11121[3]
Colorless to pale yellow

Appearance o [3][4]
liquid/oil

Boiling Point 225°C [1114]

Flash Point 103.1 °C [3]

Density 0.97 g/cm?3 [3]

Vapor Pressure

0.0167 mmHg at 25°C

[3]

Solubility

Immiscible in water; Slightly
soluble in chloroform and

methanol

[3]4]

Hazard Identification and Classification

The primary health hazard associated with diethyl isobutylmalonate is acute oral toxicity.[2]

[3] Itis classified as Harmful if swallowed.[2][3]

Table 2: GHS Hazard Classification for Diethyl Isobutylmalonate

Hazard . ]
Hazard Class Category Pictogram Signal Word
Statement
o _ GHSO07
Acute Toxicity, H302: Harmful if ] )
Category 4 (Exclamation Warning
Oral swallowed
Mark)
Source:[2][3]
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Precautionary Statements:

e P264: Wash hands and any exposed skin thoroughly after handling.[3][5]

e P270: Do not eat, drink or smoke when using this product.[3][5]

e P301+P317: IF SWALLOWED: Get medical help.[3]

e P330: Rinse mouth.[3][5]

e P501: Dispose of contents/container in accordance with local regulations.[3][5]

Exposure Controls and Personal Protection

Proper engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

Engineering Controls:

e Work in a well-ventilated area.[5]

e Use a fume hood to avoid the inhalation of vapors.[1]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[3]

» Skin Protection: Wear nitrile gloves and a flame-resistant lab coat or other impervious
clothing.[1][3] Gloves should be inspected before use, and hands should be washed and
dried after handling.[3]

o Respiratory Protection: Under conditions of adequate ventilation, respiratory protection is
typically not required.[4] If exposure limits are exceeded or irritation is experienced, a full-
face respirator should be used.[3]

Caption: PPE Selection Workflow for Handling Diethyl Isobutylmalonate.
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Handling and Storage

o Safe Handling: Avoid contact with skin, eyes, and clothing.[4] Do not ingest or inhale.[4]
Ensure adequate ventilation during use.[3] Wash hands thoroughly after handling.[3] Keep
away from incompatible materials such as strong acids, bases, and oxidizing agents.[5][6]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

First Aid Measures

Table 3: First Aid Procedures for Diethyl Isobutylmalonate Exposure

Exposure Route First Aid Procedure Source(s)

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion , [3]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Move the victim into fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [3]
artificial respiration. Consult a

doctor.

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water. [3]
Consult a doctor if irritation

develops or persists.

Rinse with pure water for at
Eye Contact least 15 minutes, holding the [3]

eyelids apart. Consult a doctor.

Fire-Fighting and Accidental Release Measures
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

o Specific Hazards: The product is a combustible liquid.[3] Thermal decomposition can lead to
the release of irritating gases and vapors, such as carbon monoxide and carbon dioxide.[4]
[6] Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3][4]

o Accidental Release Measures: In case of a spill, ensure adequate ventilation and remove all
sources of ignition.[3] Personnel should wear appropriate PPE.[3] Absorb the spill with an
inert material, such as vermiculite, sand, or earth, and place it in a suitable container for
disposal as hazardous waste.[1][7]
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Spill Detected

Evacuate Area &
Restrict Access

Don Appropriate PPE

(Goggles, Gloves, Lab Coat)

Ensure Adequate Ventilation
& Remove Ignition Sources

Is Spill Large?

No (Manageable)

Contain Spill with
Inert Absorbent Material
(e.g., Vermiculite, Sand)

Collect Absorbed Material
into a Labeled, Sealable
Container for Hazardous Waste

Decontaminate Spill Area
and Dispose of PPE

Procedure Complete

Yes

Contact Emergency

Response Team

Click to download full resolution via product page

Caption: Spill Response Procedure for Diethyl Isobutylmalonate.
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Stability and Reactivity

o Reactivity: No data available.[3]

o Chemical Stability: The product is stable under normal storage conditions.[5]
o Conditions to Avoid: Avoid sources of ignition.[6]

e Incompatible Materials: Strong acids, bases, and oxidizing agents.[5][6]

e Hazardous Decomposition Products: Under fire conditions, may decompose to produce
carbon monoxide (CO) and carbon dioxide (CO32).[6]

Toxicological Information

The toxicological properties of diethyl isobutylmalonate have not been fully investigated.[6]
The primary known toxicological effect is from oral ingestion.

Table 4: Acute Toxicity Data

Route Classification Endpoint Finding Source(s)
Harmful if

Oral Category 4 LD50 [2][3]
swallowed

Inhalation Not Classified - No data available [3]

Dermal Not Classified - No data available [3]

Skin

Corrosion/Irritatio  Not Classified - No data available  [3]

n

Serious Eye N ]

Not Classified - No data available [3]

Damage/Irritation

Experimental Protocols

Detailed toxicological studies for diethyl isobutylmalonate are not publicly available.
However, the classification of "Acute Toxicity, Oral, Category 4" is typically determined using
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standardized methodologies, such as those outlined by the Organisation for Economic Co-
operation and Development (OECD).

Methodology for OECD Test Guideline 420: Acute Oral
Toxicity - Fixed Dose Procedure

This protocol is cited as a representative method for determining the acute oral toxicity
classification of a chemical.

+ Objective: To identify a dose that causes signs of toxicity but not mortality. This allows for
classification and labeling with a high degree of accuracy while minimizing the use of
animals.

e Principle: The test involves administering the substance in a stepwise procedure using a set
of defined doses (e.g., 5, 50, 300, and 2000 mg/kg body weight). The starting dose is
selected based on existing information about the substance.

e Procedure:
o Asingle animal (typically a female rat) is dosed at the selected starting level.

o The animal is observed for signs of toxicity for up to 14 days. Observations include
changes in skin, fur, eyes, and behavior, as well as measurements of body weight.

o Outcome of the Sighting Study:
» |f the animal dies, the main study is conducted at a lower dose level.

» |f the animal shows clear signs of toxicity, the main study is conducted at the same dose
level.

» |If the animal shows no signs of toxicity, the next higher dose level is used for the next
animal.

e Main Study:

o Once the toxic dose range is identified, four additional animals are dosed at that level.
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o The number of animals showing signs of toxicity determines the GHS classification. For
Category 4 ("Harmful if swallowed"), this typically corresponds to the 300 mg/kg dose level
causing toxicity but not mortality in the majority of animals.

o Data Analysis: The results are evaluated based on mortality and evidence of substance-
related toxicity. This leads to a definitive GHS classification and the associated hazard
statements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b158218?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1296581
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-isobutylmalonate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-isobutylmalonate
https://www.chemicalbook.com/msds/diethyl-isobutylmalonate.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09202~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:05:52~~Diethyl%20isobutylmalonate~~
https://file.medchemexpress.com/batch_PDF/HY-44178/Diethyl-butylmalonate-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC114450025&productDescription=DIETHYL+MALONATE%2C+99%2B%25+2.5KG&vendorId=VN00032119&countryCode=US&language=en
http://westliberty.edu/health-and-safety/files/2012/08/Diethyl-Malonate.pdf
https://www.benchchem.com/product/b158218#diethyl-isobutylmalonate-safety-and-handling-precautions
https://www.benchchem.com/product/b158218#diethyl-isobutylmalonate-safety-and-handling-precautions
https://www.benchchem.com/product/b158218#diethyl-isobutylmalonate-safety-and-handling-precautions
https://www.benchchem.com/product/b158218#diethyl-isobutylmalonate-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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